Cas no 110822-97-4 (2-(4H-1,2,4-Triazol-4-yl)acetic acid)

• Product Name: 2-(4H-1,2,4-Triazol-4-yl)acetic acid
• CAS No: 110822-97-4
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD03093050
• CID: 1088333
• PubChem ID: 12888432
• Update Time: 2025-10-05

2-(4H-1,2,4-Triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4H-1,2,4-Triazol-4-yl)acetic acid
• 2-(1,2,4-triazol-4-yl)acetic acid
• 4H-1,2,4-TRIAZOL-4-YLACETIC ACID
• 4H-1,2,4-triazol-4-ylacetic acid(SALTDATA: FREE)
• 4H-1,2,4-triazol-4-ylacetic acid(SALTDATA
• CS-0132909
• 4h-1,2,4-triazol-4-yl acetic acid
• SCHEMBL2824968
• F2167-0141
• 110822-97-4
• MFCD03093050
• (4H-1,2,4-Triazol-4-yl)acetic acid
• 2-(4H-1,2,4-triazol-4-yl)aceticacid
• DTXSID80512373
• 1,2,4-triazol-4-ylacetic acid
• AT12153
• DB-094873
• BS-13116
• Z970090372
• AKOS011550616
• EN300-66263

• MDL： MFCD03093050
• Inchi： 1S/C4H5N3O2/c8-4(9)1-7-2-5-6-3-7/h2-3H,1H2,(H,8,9)
• InChI Key： NPLHXOPRCBNQFM-UHFFFAOYSA-N
• SMILES： OC(CN1C=NN=C1)=O

Computed Properties

• Exact Mass: 127.038176411g/mol
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives